Cas no 2172038-04-7 (1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172038-04-7
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5770988
• PubChem ID: 165600522
• Update Time: 2025-10-22

1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2172038-04-7
• EN300-1594082
• 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C13H22N4O/c1-8(2)4-7-11-12(13(14)18)15-16-17(11)9(3)10-5-6-10/h8-10H,4-7H2,1-3H3,(H2,14,18)
• InChI Key： IAHNGVBBZIOHFR-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CCC(C)C)N(C(C)C2CC2)N=N1)N

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172038-04-7)

The compound 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172038-04-7) is a structurally unique triazole derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its molecular framework combines a cyclopropyl moiety with a 3-methylbutyl side chain, linked to a 1,2,3-triazole core bearing a carboxamide functional group. This configuration endows the molecule with distinct physicochemical properties, making it a promising candidate for further research in targeted therapeutic applications.

In recent years, the scientific community has shown growing interest in triazole-based compounds due to their versatility in drug design. The 1,2,3-triazole ring, in particular, is known for its metabolic stability and ability to participate in hydrogen bonding, which enhances binding affinity to biological targets. The presence of the cyclopropyl group in 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide further contributes to its lipophilicity and potential membrane permeability, key factors in optimizing bioavailability.

The carboxamide functionality in this compound is another critical feature, as it often serves as a pharmacophore in many biologically active molecules. Researchers are actively exploring its role in modulating enzyme activity or receptor interactions. Given the rising demand for novel small-molecule therapeutics, 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide represents a compelling subject for structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide typically involves click chemistry methodologies, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the 1,2,3-triazole ring. This approach aligns with the broader trend toward green chemistry and atom-efficient reactions, which are highly prioritized in modern pharmaceutical manufacturing.

Current research trends also highlight the potential of triazole derivatives in addressing challenges such as drug resistance and selectivity. For instance, the 3-methylbutyl side chain in this compound may offer steric advantages in avoiding off-target interactions, a common concern in precision medicine. As such, 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide could serve as a scaffold for developing next-generation therapeutics with improved efficacy and safety profiles.

In addition to its pharmaceutical applications, this compound's unique structure makes it a valuable tool for chemical biology studies. Researchers are investigating its utility as a probe for understanding protein-ligand interactions or as a building block in combinatorial chemistry libraries. The integration of computational modeling and high-throughput screening techniques further amplifies its potential in hit-to-lead optimization.

Given the increasing focus on personalized medicine and targeted therapies, 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide stands out as a molecule of interest. Its modular design allows for facile derivatization, enabling the exploration of diverse biological activities. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative treatments in areas such as oncology, infectious diseases, and metabolic disorders.

In summary, 1-(1-cyclopropylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172038-04-7) exemplifies the convergence of synthetic chemistry and biomedical research. Its multifaceted properties and adaptability position it as a noteworthy candidate for future investigations, aligning with the global pursuit of advanced therapeutic solutions.